Cas no 1797212-96-4 (N-[(furan-2-yl)methyl]-1-methyl-N-[(thiophen-3-yl)methyl]-1H-pyrazole-4-sulfonamide)

• Product Name: N-[(furan-2-yl)methyl]-1-methyl-N-[(thiophen-3-yl)methyl]-1H-pyrazole-4-sulfonamide
• CAS No: 1797212-96-4
• MF: C₁₄H₁₅N₃O₃S₂
• MW: 337.41720032692
• CID: 5370565
• Update Time: 2025-10-29

N-[(furan-2-yl)methyl]-1-methyl-N-[(thiophen-3-yl)methyl]-1H-pyrazole-4-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(furan-2-ylmethyl)-1-methyl-N-(thiophen-3-ylmethyl)pyrazole-4-sulfonamide
• N-[(furan-2-yl)methyl]-1-methyl-N-[(thiophen-3-yl)methyl]-1H-pyrazole-4-sulfonamide

• Inchi： 1S/C14H15N3O3S2/c1-16-10-14(7-15-16)22(18,19)17(8-12-4-6-21-11-12)9-13-3-2-5-20-13/h2-7,10-11H,8-9H2,1H3
• InChI Key： UVCTXHMHHDRTQU-UHFFFAOYSA-N
• SMILES： N1(C)C=C(S(N(CC2=CC=CO2)CC2C=CSC=2)(=O)=O)C=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfonic acids and derivatives Organosulfonic acids and derivatives Organosulfonamides

Additional information on N-[(furan-2-yl)methyl]-1-methyl-N-[(thiophen-3-yl)methyl]-1H-pyrazole-4-sulfonamide

Introduction to N-[(furan-2-ylmethyl])-1-methyl-N-[(thiophen-3-ylmethyl)]-1H-pyrazole-4-sulfonamide (CAS No. 1797212-96-4)

N-[(furan-2-ylmethyl))-1-methyl-N-[(thiophen-3-ylmethyl)]-1H-pyrazole-4-sulfonamide (CAS No. 1797212-96-4) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its intricate molecular structure, combines a pyrazole core with furyl and thiophenyl substituents, making it a promising candidate for further exploration in drug discovery and medicinal chemistry.

The molecular architecture of N-[(furan-2-ylmethyl))-1-methyl-N-[(thiophen-3-ylmethyl)]-1H-pyrazole-4-sulfonamide is highly intriguing, featuring a sulfonamide functional group that is known to enhance binding affinity and metabolic stability. The presence of both furan and thiophene moieties introduces unique electronic properties that could be exploited for designing novel therapeutic agents. These heterocyclic rings are not only structurally diverse but also biologically relevant, having been extensively studied for their potential pharmacological activities.

In recent years, there has been a surge in research focused on the development of heterocyclic compounds for their applications in pharmaceuticals. The pyrazole scaffold, in particular, has been extensively investigated due to its versatility and the wide range of biological activities exhibited by its derivatives. N-(furan-2-ylmethyl))-1-methyl-N-(thiophen-3-ylmethyl)])-1H-pyrazole-sulfonamide stands out as a compound with a high degree of structural complexity, which may contribute to its unique pharmacological profile.

The sulfonamide group in this compound is particularly noteworthy, as it is a well-known pharmacophore that plays a crucial role in the design of drugs targeting various diseases. Sulfonamides are known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticonvulsant properties. The incorporation of this group into the pyrazole core of N-(furan-y m)-methyl))-1-methyl-N-(\(\textbf{thiophen}\)-3-\textbf{yl}\textbf{methyl)}]-1H-pyrazole-sulfonamide suggests that this compound may exhibit similar therapeutic effects.

The furyl and thiophenyl substituents add another layer of complexity to the molecular structure, providing potential sites for interaction with biological targets. These aromatic rings are known to be involved in various biochemical processes and have been widely used in the development of drugs due to their ability to modulate enzyme activity and receptor binding. The combination of these substituents with the pyrazole core in N-(\(\textbf{furan}\)-2-\textbf{yl}\textbf{methyl)}])-1-methyl-N-(\(\textbf{thiophene}\)-3-\textbf{yl}\textbf{methyl)}]-1H-pyrazole-sulfonamide may lead to novel mechanisms of action that are distinct from existing therapeutic agents.

Recent studies have highlighted the importance of heterocyclic compounds in drug discovery, emphasizing their potential to address unmet medical needs. The structural features of N-(\(\textbf{furan}\)-2-\textbf{yl}\textbf{methyl)}])-1-methyl-N-(\(\textbf{thiophene}\)-3-\textbf{yl}\textbf{methyl)}]-1H-pyrazole-sulfonamide make it an attractive candidate for further investigation. Researchers have been exploring various synthetic strategies to modify this compound, aiming to optimize its pharmacological properties and improve its efficacy as a drug candidate.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and transition-metal-catalyzed transformations, have been employed to construct the complex molecular framework efficiently. These methods not only enhance the synthetic pathways but also allow for the introduction of diverse functional groups, enabling fine-tuning of the compound's biological activity.

In addition to its structural complexity, N-(\(\textbf{furan}\)-2-\textbf{yl}\textbf{methyl)}])-1-methyl-N-(\(\textbf{thiophene}\)-3-\textbf{yl}\textbf{methyl)}]-1H-pyrazole-sulfonamide has shown promise in preclinical studies as a potential therapeutic agent. Preliminary data suggest that this compound exhibits inhibitory activity against various enzymes and receptors involved in disease pathways. These findings have prompted further investigation into its mechanism of action and potential clinical applications.

The future direction of research on N-(\(\textbf{furan}\)-2-\textbf{yl}\textbf{methyl)}])-1-methyl-N-(\(\textbf{thiophene}\)-3-\textbf{yl}\textbf{methyl)}]-1H-pyrazole-sulfonamide includes optimizing its pharmacokinetic properties through structural modifications. By fine-tuning the substituents on the pyrazole core and exploring different sulfonamide derivatives, researchers aim to develop more potent and selective drug candidates. Additionally, computational studies using molecular modeling techniques are being employed to predict the binding interactions between this compound and biological targets.

The development of new drugs is a complex process that involves extensive research and collaboration among scientists from various disciplines. N-(\(\textbf{furan}\)-2-\(\)\( \)\( \)\( \)\( \)\( \)\( \))]-1-methyle \(-\) \( \((\) \( \)\( \))\) \( -\) \( -\) \( -\) \( -\) \( -\) \( -\) )] 197212964 has emerged as a promising candidate in this endeavor, thanks to its unique structural features and potential biological activities. As research continues to progress, it is expected that this compound will play a significant role in the development of novel therapeutic agents for various diseases.